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Compound of Interest

Compound Name: Oxacillin-d5

Cat. No.: B15566576 Get Quote

An In-depth Technical Guide to Oxacillin-d5
Introduction
Oxacillin-d5 is the deuterium-labeled analogue of Oxacillin, a narrow-spectrum beta-lactam

antibiotic of the penicillin class. It is primarily utilized as an internal standard in analytical

chemistry, particularly in pharmacokinetic and therapeutic drug monitoring studies.[1] The

incorporation of five deuterium atoms onto the phenyl ring of the oxacillin side chain provides a

stable isotopic signature, allowing for precise quantification of the parent drug, Oxacillin, in

complex biological matrices using mass spectrometry. This guide provides a comprehensive

overview of Oxacillin-d5, its chemical structure, quantitative data for analytical applications,

and a detailed experimental protocol for its use in liquid chromatography-tandem mass

spectrometry (LC-MS/MS).

Chemical Structure and Properties
Oxacillin-d5 shares the same core structure as Oxacillin, which consists of a penam nucleus

with a substituted isoxazolyl side chain. The key difference is the replacement of five hydrogen

atoms with deuterium atoms on the phenyl group of the side chain. This isotopic substitution

minimally affects the chemical properties of the molecule while providing a distinct mass shift,

which is fundamental to its application as an internal standard.
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Quantitative Data for Analytical Applications
The following table summarizes key quantitative data for Oxacillin-d5 and its parent

compound, Oxacillin, relevant for mass spectrometry-based quantification.

Property Oxacillin Oxacillin-d5

Molecular Formula C₁₉H₁₉N₃O₅S C₁₉H₁₄D₅N₃O₅S

Monoisotopic Mass 401.10 g/mol 406.13 g/mol

Precursor Ion (m/z) [M+H]⁺ 402.1 407.1

Product Ion 1 (m/z) 159.9 159.9

Product Ion 2 (m/z) 243.1 243.1

Experimental Protocol: Quantification of Oxacillin in
Human Plasma using LC-MS/MS
This section details a representative experimental protocol for the quantification of Oxacillin in

human plasma utilizing Oxacillin-d5 as an internal standard.

Materials and Reagents
Oxacillin analytical standard

Oxacillin-d5 internal standard

LC-MS/MS grade acetonitrile, methanol, and water

Formic acid

Human plasma (drug-free)

Centrifuge tubes

Autosampler vials
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Standard Solution Preparation
Primary Stock Solutions (1 mg/mL): Separately weigh and dissolve Oxacillin and Oxacillin-
d5 in methanol to prepare 1 mg/mL primary stock solutions.

Working Standard Solutions: Prepare a series of working standard solutions of Oxacillin by

serially diluting the primary stock solution with a 50:50 mixture of acetonitrile and water.

Internal Standard Working Solution (1 µg/mL): Dilute the Oxacillin-d5 primary stock solution

with a 50:50 mixture of acetonitrile and water to a final concentration of 1 µg/mL.

Sample Preparation (Protein Precipitation)
Pipette 100 µL of human plasma sample, calibration standard, or quality control sample into

a centrifuge tube.

Add 10 µL of the 1 µg/mL Oxacillin-d5 internal standard working solution to each tube and

vortex briefly.

Add 300 µL of acetonitrile to each tube to precipitate the plasma proteins.

Vortex the tubes vigorously for 1 minute.

Centrifuge the samples at 10,000 x g for 10 minutes to pellet the precipitated proteins.

Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions
Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or

ultra-high-performance liquid chromatography (UHPLC) system.

Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient Elution:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15566576?utm_src=pdf-body
https://www.benchchem.com/product/b15566576?utm_src=pdf-body
https://www.benchchem.com/product/b15566576?utm_src=pdf-body
https://www.benchchem.com/product/b15566576?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


0-1 min: 5% B

1-5 min: 5% to 95% B

5-6 min: 95% B

6-7 min: 95% to 5% B

7-8 min: 5% B

Flow Rate: 0.4 mL/min.

Injection Volume: 5 µL.

Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray

ionization (ESI) source.

Ionization Mode: Positive ion mode.

Multiple Reaction Monitoring (MRM) Transitions:

Oxacillin: 402.1 -> 159.9 (quantifier), 402.1 -> 243.1 (qualifier)

Oxacillin-d5: 407.1 -> 159.9 (quantifier), 407.1 -> 243.1 (qualifier)

Data Analysis
Integrate the peak areas for the specified MRM transitions for both Oxacillin and Oxacillin-
d5.

Calculate the peak area ratio of Oxacillin to Oxacillin-d5.

Construct a calibration curve by plotting the peak area ratio against the concentration of the

calibration standards.

Determine the concentration of Oxacillin in the unknown samples by interpolating their peak

area ratios from the calibration curve.
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Visualization of the Analytical Workflow
The following diagram illustrates the logical workflow of using Oxacillin-d5 as an internal

standard for the quantification of Oxacillin.
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Workflow for Oxacillin Quantification using Oxacillin-d5
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Caption: Experimental workflow for the quantification of Oxacillin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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